71-50-1

Acetate

Usually In Stock

• CAS RN:
• 71-50-1

• Formula:
• C2H3O2-

• InChI:
• InChI=1S/C2H4O2/c1-2(3)4/h1H3,(H,3,4)/p-1

• InChIKey:
• QTBSBXVTEAMEQO-UHFFFAOYSA-M

• Acetate is a monocarboxylic acid anion resulting from the removal of a proton from the carboxy group of acetic acid. It has a role as a human metabolite and a Saccharomyces cerevisiae metabolite. It is a conjugate base of an acetic acid.
  Acetate is salt or ester form of acetic acid. Acetate is the most common building block for biosynthesis, such as fatty acids.
  Derivatives of ACETIC ACID. Included under this heading are a broad variety of acid forms, salts, esters, and amides that contain the carboxymethane structure.
  See also: Acetic Acid (conjugate).

1H-Pyrazolo[4,3-c]pyridine

In Stock

• CAS RN:
• 271-50-1

• Formula:
• C6H5N3

• InChI:
• InChI=1S/C6H5N3/c1-2-7-3-5-4-8-9-6(1)5/h1-4H,(H,8,9)

• InChIKey:
• WCXFPLXZZSWROM-UHFFFAOYSA-N

• 1H-Pyrazolo[4,3-c]pyridine is a useful research compound. Its molecular formula is C6H5N3 and its molecular weight is 119.127. The purity is usually 95%.

Aziridinecarboxylic acid, methyl ester

Usually In Stock

• CAS RN:
• 671-50-1

• Formula:
• C4H7NO2

• InChI:
• InChI=1S/C4H7NO2/c1-7-4(6)5-2-3-5/h2-3H2,1H3

• InChIKey:
• UYCMTEJRGMIQLS-UHFFFAOYSA-N

• Aziridinecarboxylic acid, methyl ester is a useful research compound. Its molecular formula is C4H7NO2 and its molecular weight is 101.10 g/mol. The purity is usually 95%.

L-tert-Leucine

Usually In Stock

• CAS RN:
• 471-50-1

• Formula:
• C6H13NO2

• InChI:
• InChI=1S/C6H13NO2/c1-6(2,3)4(7)5(8)9/h4H,7H2,1-3H3,(H,8,9)/t4-/m1/s1

• InChIKey:
• NPDBDJFLKKQMCM-SCSAIBSYSA-N

• L-tert-Leucine is a useful research compound. Its molecular formula is C6H13NO2 and its molecular weight is 131.17 g/mol. The purity is usually 95%.

3,7-Dimethyloct-6-en-1-yl chloroacetate

• CAS RN:
• 5471-50-1

• Formula:
• C12H21ClO2

• InChI:
• InChI=1S/C12H21ClO2/c1-10(2)5-4-6-11(3)7-8-15-12(14)9-13/h5,11H,4,6-9H2,1-3H3

• InChIKey:
• WVUYCURPUOHOPE-UHFFFAOYSA-N

• 3,7-Dimethyloct-6-en-1-yl chloroacetate is a useful research compound. Its molecular formula is C12H21ClO2 and its molecular weight is 232.74 g/mol. The purity is usually 95%.

N-[2-(2,3-Dihydro-1H-indol-1-yl)phenyl]formamide

• CAS RN:
• 71971-50-1

• Formula:
• C15H14N2O

• InChI:
• InChI=1S/C15H14N2O/c18-11-16-13-6-2-4-8-15(13)17-10-9-12-5-1-3-7-14(12)17/h1-8,11H,9-10H2,(H,16,18)

• InChIKey:
• CMQZIRIDBSWWPH-UHFFFAOYSA-N

• N-[2-(2,3-Dihydro-1H-indol-1-yl)phenyl]formamide is a useful research compound. Its molecular formula is C15H14N2O and its molecular weight is 238.28 g/mol. The purity is usually 95%.

5-Chloro-2-phenylpyrimidine

Usually In Stock

• CAS RN:
• 34771-50-1

• Formula:
• C10H7ClN2

• InChI:
• InChI=1S/C10H7ClN2/c11-9-6-12-10(13-7-9)8-4-2-1-3-5-8/h1-7H

• InChIKey:
• IPRQXVCEBSOQIE-UHFFFAOYSA-N

• 5-Chloro-2-phenylpyrimidine is a useful research compound. Its molecular formula is C10H7ClN2 and its molecular weight is 190.63 g/mol. The purity is usually 95%.

1,3-Bis(trichlorosilyl)propane

In Stock

• CAS RN:
• 18171-50-1

• Formula:
• C3H6Cl6Si2

• InChI:
• InChI=1S/C3H6Cl6Si2/c4-10(5,6)2-1-3-11(7,8)9/h1-3H2

• InChIKey:
• MLDKTCCADNRZEK-UHFFFAOYSA-N

• 1,3-Bis(trichlorosilyl)propane, also known as 1,3-Bis(trichlorosilyl)propane, is a useful research compound. Its molecular formula is C3H6Cl6Si2 and its molecular weight is 311 g/mol. The purity is usually 95%.

2,2-Bis(chloromethyl)-1,3-dioxolane

In Stock

• CAS RN:
• 26271-50-1

• Formula:
• C5H8Cl2O2

• InChI:
• InChI=1S/C5H8Cl2O2/c6-3-5(4-7)8-1-2-9-5/h1-4H2

• InChIKey:
• FHJYNPLJBTVKBO-UHFFFAOYSA-N

• 2,2-Bis(chloromethyl)-1,3-dioxolane, also known as 2,2-Bis(chloromethyl)-1,3-dioxolane, is a useful research compound. Its molecular formula is C5H8Cl2O2 and its molecular weight is 171.02 g/mol. The purity is usually 95%.

2(1H)-pyrimidinone, tetrahydro-4-hydroxy-1-beta-D-ribofuranosyl-

Usually In Stock

• CAS RN:
• 18771-50-1

• Formula:
• C9H16N2O6

• InChI:
• InChI=1S/C9H16N2O6/c12-3-4-6(14)7(15)8(17-4)11-2-1-5(13)10-9(11)16/h4-8,12-15H,1-3H2,(H,10,16)

• InChIKey:
• UCKYOOZPSJFJIZ-UHFFFAOYSA-N

• Tetrahydrouridine has been used in trials studying the treatment of Neoplasms, Lung Neoplasms, Breast Neoplasms, Sickle Cell Disease, and Head and Neck Cancer, among others.
  Tetrahydrouridine is a synthetic pyrimidine nucleoside analogue with biomodulating activity. Tetrahydrouridine increases the efficacy of the radiosensitizer cytochlor (5-chloro-2'-deoxycytidine) by inhibiting the enzyme deoxycytidine monophosphate (dCMP) deaminase and preventing the premature deamination of the cytochlor metabolite 5-chloro-2'-deoxycytidine monophosphate (CldCMP) to 5-chloro-2'-deoxyuridine monophosphate (CldUMP);  in turn, this increases tumor concentrations of CldUMP which is then further anabolized and incorporated selectively into tumor DNA as CldU (5-chloro-2'-deoxyuridine). (NCI04)
  An inhibitor of nucleotide metabolism.

6,8-Dichloro-chroman-3-carboxylic acid methyl ester

Usually In Stock

• CAS RN:
• 885271-50-1

• Formula:
• C11H10Cl2O3

• InChI:
• InChI=1S/C11H10Cl2O3/c1-15-11(14)7-2-6-3-8(12)4-9(13)10(6)16-5-7/h3-4,7H,2,5H2,1H3

• InChIKey:
• GEEZWTHQPWMOMW-UHFFFAOYSA-N

• 6,8-Dichloro-chroman-3-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C11H10Cl2O3 and its molecular weight is 261.1 g/mol. The purity is usually 95%.

3-(2,3-Dichlorobenzoyl)thiophene

In Stock

• CAS RN:
• 898771-50-1

• Formula:
• C11H6Cl2OS

• InChI:
• InChI=1S/C11H6Cl2OS/c12-9-3-1-2-8(10(9)13)11(14)7-4-5-15-6-7/h1-6H

• InChIKey:
• DSOCXAXBZJAJMD-UHFFFAOYSA-N

• 3-(2,3-Dichlorobenzoyl)thiophene is a useful research compound. Its molecular formula is C11H6Cl2OS and its molecular weight is 257.1 g/mol. The purity is usually 95%.

2,6,7-Trichloro-3-methylquinoxaline

• CAS RN:
• 212771-50-1

• Formula:
• C9H5Cl3N2

• InChI:
• InChI=1S/C9H5Cl3N2/c1-4-9(12)14-8-3-6(11)5(10)2-7(8)13-4/h2-3H,1H3

• InChIKey:
• BGHYEKFIVMFWRP-UHFFFAOYSA-N

• 2,6,7-Trichloro-3-methylquinoxaline is a useful research compound. Its molecular formula is C9H5Cl3N2 and its molecular weight is 247.5 g/mol. The purity is usually 95%.

N1-((3-((4-methoxyphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(4-methylbenzyl)oxalamide

In Stock

• CAS RN:
• 869071-50-1

• Formula:
• C22H27N3O6S

• InChI:
• InChI=1S/C22H27N3O6S/c1-16-4-6-17(7-5-16)14-23-21(26)22(27)24-15-20-25(12-3-13-31-20)32(28,29)19-10-8-18(30-2)9-11-19/h4-11,20H,3,12-15H2,1-2H3,(H,23,26)(H,24,27)

• InChIKey:
• XDMUZQQMWDHJPG-UHFFFAOYSA-N

• N1-((3-((4-methoxyphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(4-methylbenzyl)oxalamide is a useful research compound. Its molecular formula is C22H27N3O6S and its molecular weight is 461.53. The purity is usually 95%.

2-(2-fluorophenoxy)-N-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}acetamide

In Stock

• CAS RN:
• 953171-50-1

• Formula:
• C20H23FN2O2

• InChI:
• InChI=1S/C20H23FN2O2/c21-18-5-1-2-6-19(18)25-15-20(24)22-12-11-16-7-9-17(10-8-16)23-13-3-4-14-23/h1-2,5-10H,3-4,11-15H2,(H,22,24)

• InChIKey:
• OZIPULLTPWHJHS-UHFFFAOYSA-N

• 2-(2-fluorophenoxy)-N-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}acetamide is a useful research compound. Its molecular formula is C20H23FN2O2 and its molecular weight is 342.4 g/mol. The purity is usually 95%.

4-methoxy-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]benzamide

In Stock

• CAS RN:
• 929471-50-1

• Formula:
• C25H21NO4

• InChI:
• InChI=1S/C25H21NO4/c1-15-4-6-17(7-5-15)23(27)24-16(2)21-14-19(10-13-22(21)30-24)26-25(28)18-8-11-20(29-3)12-9-18/h4-14H,1-3H3,(H,26,28)

• InChIKey:
• GCWAYPJIDDXOMV-UHFFFAOYSA-N

• 4-methoxy-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]benzamide is a useful research compound. Its molecular formula is C25H21NO4 and its molecular weight is 399.4 g/mol. The purity is usually 95%.

5-(1-Hydroxycyclohexyl)-3-isoxazolecarbohydrazide

In Stock

• CAS RN:
• 924871-50-1

• Formula:
• C10H15N3O3

• InChI:
• InChI=1S/C10H15N3O3/c11-12-9(14)7-6-8(16-13-7)10(15)4-2-1-3-5-10/h6,15H,1-5,11H2,(H,12,14)

• InChIKey:
• JVCGABRGSLTHOF-UHFFFAOYSA-N

• 5-(1-Hydroxycyclohexyl)-3-isoxazolecarbohydrazide is a useful research compound. Its molecular formula is C10H15N3O3 and its molecular weight is 225.24 g/mol. The purity is usually 95%.

Ethyl 3-amino-4-methylpentanoate hydrochloride

In Stock

• CAS RN:
• 864871-50-1

• Formula:
• C8H18ClNO2

• InChI:
• InChI=1S/C8H17NO2.ClH/c1-4-11-8(10)5-7(9)6(2)3;/h6-7H,4-5,9H2,1-3H3;1H

• InChIKey:
• JHAWFIWKNHMVGB-UHFFFAOYSA-N

• Ethyl 3-amino-4-methylpentanoate hydrochloride is a useful research compound. Its molecular formula is C8H18ClNO2 and its molecular weight is 195.69 g/mol. The purity is usually 95%.

2-(3-Aminopiperidin-1-yl)pyridine-4-carboxylic acid

In Stock

• CAS RN:
• 1250071-50-1

• Formula:
• C11H15N3O2

• InChI:
• InChI=1S/C11H15N3O2/c12-9-2-1-5-14(7-9)10-6-8(11(15)16)3-4-13-10/h3-4,6,9H,1-2,5,7,12H2,(H,15,16)

• InChIKey:
• IVORZIPMSJUTBR-UHFFFAOYSA-N

• 2-(3-Aminopiperidin-1-yl)pyridine-4-carboxylic acid is a useful research compound. Its molecular formula is C11H15N3O2 and its molecular weight is 221.26 g/mol. The purity is usually 95%.

N-(4-(2-oxo-2-(3-oxo-3H-spiro[isobenzofuran-1,3'-piperidin]-1'-yl)ethyl)phenyl)acetamide

In Stock

• CAS RN:
• 1705971-50-1

• Formula:
• C22H22N2O4

• InChI:
• InChI=1S/C22H22N2O4/c1-15(25)23-17-9-7-16(8-10-17)13-20(26)24-12-4-11-22(14-24)19-6-3-2-5-18(19)21(27)28-22/h2-3,5-10H,4,11-14H2,1H3,(H,23,25)

• InChIKey:
• YBNRQUHIQZERMX-UHFFFAOYSA-N

• N-(4-(2-oxo-2-(3-oxo-3H-spiro[isobenzofuran-1,3'-piperidin]-1'-yl)ethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C22H22N2O4 and its molecular weight is 378.428. The purity is usually 95%.

(2,5-Dimethylfuran-3-yl)-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379971-50-1

• Formula:
• C19H21F3N2O3

• InChI:
• InChI=1S/C19H21F3N2O3/c1-12-9-15(13(2)27-12)18(25)24-8-4-5-14(10-24)11-26-17-16(19(20,21)22)6-3-7-23-17/h3,6-7,9,14H,4-5,8,10-11H2,1-2H3

• InChIKey:
• SLFPIHSYGZHFAH-UHFFFAOYSA-N

• (2,5-Dimethylfuran-3-yl)-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C19H21F3N2O3 and its molecular weight is 382.383. The purity is usually 95%.

3-[(8-Oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(4H)-yl)carbonyl]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

In Stock

• CAS RN:
• 1242971-50-1

• Formula:
• C20H22N2O4

• InChI:
• InChI=1S/C20H22N2O4/c23-16-3-1-2-15-14-6-11(9-22(15)16)8-21(10-14)19(24)17-12-4-5-13(7-12)18(17)20(25)26/h1-5,11-14,17-18H,6-10H2,(H,25,26)

• InChIKey:
• GQNPTTYTFSDIEG-UHFFFAOYSA-N

• 3-[(8-Oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(4H)-yl)carbonyl]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is a useful research compound. Its molecular formula is C20H22N2O4 and its molecular weight is 354.4 g/mol. The purity is usually 95%.

5-Amino-1-methyl-3-iodo-1H-pyrazolo[3,4-B]pyridine

In Stock

• CAS RN:
• 1093871-50-1

• Formula:
• C7H7IN4

• InChI:
• InChI=1S/C7H7IN4/c1-12-7-5(6(8)11-12)2-4(9)3-10-7/h2-3H,9H2,1H3

• InChIKey:
• VFHDTXLRRMAKIV-UHFFFAOYSA-N

• 5-Amino-1-methyl-3-iodo-1H-pyrazolo[3,4-B]pyridine is a useful research compound. Its molecular formula is C7H7IN4 and its molecular weight is 274.06 g/mol. The purity is usually 95%.

5-Azaspiro[3.4]octan-7-ylmethanol

In Stock

• CAS RN:
• 1823371-50-1

• Formula:
• C8H15NO

• InChI:
• InChI=1S/C8H15NO/c10-6-7-4-8(9-5-7)2-1-3-8/h7,9-10H,1-6H2

• InChIKey:
• PDZDFXXMGUFNIQ-UHFFFAOYSA-N

• 5-Azaspiro[3.4]octan-7-ylmethanol is a useful research compound. Its molecular formula is C8H15NO and its molecular weight is 141.214. The purity is usually 95%.

Methyl 2-formyloxolane-2-carboxylate

In Stock

• CAS RN:
• 2219371-50-1

• Formula:
• C7H10O4

• InChI:
• InChI=1S/C7H10O4/c1-10-6(9)7(5-8)3-2-4-11-7/h5H,2-4H2,1H3

• InChIKey:
• FJCVAWLDPYRGCE-UHFFFAOYSA-N

• Methyl 2-formyloxolane-2-carboxylate is a useful research compound. Its molecular formula is C7H10O4 and its molecular weight is 158.153. The purity is usually 95%.

Decanoyl-10,10,10,d3-L-carnitine Chloride

In Stock

• CAS RN:
• 1297271-50-1

• Formula:
• C17H34ClNO4

• InChI:
• InChI=1S/C17H33NO4.ClH/c1-5-6-7-8-9-10-11-12-17(21)22-15(13-16(19)20)14-18(2,3)4;/h15H,5-14H2,1-4H3;1H/t15-;/m1./s1/i1D3;

• InChIKey:
• KETNUEKCBCWXCU-QNYOVWSSSA-N

• Decanoyl-10,10,10,d3-L-carnitine Chloride, also known as Decanoyl-10,10,10,d3-L-carnitine Chloride, is a useful research compound. Its molecular formula is C17H34ClNO4 and its molecular weight is 354.93. The purity is usually 95%.

1H-Pyrazolo[4,3-c]pyridine

• CAS RN:
• 271-49-8; 271-50-1; 271-52-3

• Formula:
• C6H5N3

• InChI:
• InChI=1S/C6H5N3/c1-2-7-3-5-4-8-9-6(1)5/h1-4H,(H,8,9)

• InChIKey:
• WCXFPLXZZSWROM-UHFFFAOYSA-N

• 1H-Pyrazolo[4,3-c]pyridine is a useful research compound. Its molecular formula is C6H5N3 and its molecular weight is 119.127. The purity is usually 95%.